Cas no 133869-30-4 (2H-1-Benzothiopyran-6-ol,3,4-dihydro-2,5,7,8-tetramethyl-2-(4,8,12-trimethyltridecyl)-, acetate,[2R*(4R*,8R*)]- (9CI))

• Product name: 2H-1-Benzothiopyran-6-ol,3,4-dihydro-2,5,7,8-tetramethyl-2-(4,8,12-trimethyltridecyl)-, acetate,[2R*(4R*,8R*)]- (9CI)
• CAS No: 133869-30-4
• MF: C₃₁H₅₂O₂S
• MW: 488.80838
• CID: 158281
• PubChem ID: 131683

2H-1-Benzothiopyran-6-ol,3,4-dihydro-2,5,7,8-tetramethyl-2-(4,8,12-trimethyltridecyl)-, acetate,[2R*(4R*,8R*)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzothiopyran-6-ol,3,4-dihydro-2,5,7,8-tetramethyl-2-(4,8,12-trimethyltridecyl)-, acetate,[2R*(4R*,8R*)]- (9CI)
• 1-thio-alpha-tocopherol
• 2H-1-Benzothiopyran-6-ol,3,4-dihydro-2,5,7,8-tetramethyl-2-(4,8,12-trimethyltridecyl)-, acetat...
• (2R)-2,5,7,8-tetramethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]-3,4-dihydro-2H-thiochromen-6-yl acetate
• 2H-1-Benzothiopyran-6-ol, 3,4-dihydro-2,5,7,8-tetramethyl-2-(4,8,12-trimethyltridecyl)-, acetate, (2R*(4R*,8R*))-(+-)-
• 2,5,7,8-Tetramethyl-2-(4,8,12-trimethyltridecyl)-3,4-dihydro-2H-1-benzothiopyran-6-yl acetate
• [(2R)-2,5,7,8-tetramethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]-3,4-dihydrothiochromen-6-yl] acetate
• 133869-30-4
• DTXSID20928297

• Inchi： InChI=1S/C31H52O2S/c1-21(2)13-10-14-22(3)15-11-16-23(4)17-12-19-31(9)20-18-28-26(7)29(33-27(8)32)24(5)25(6)30(28)34-31/h21-23H,10-20H2,1-9H3
• InChI Key： PHDCNCCBUMXPPQ-UHFFFAOYSA-N
• SMILES： CC(CCCC(CCCC(CCCC1(CCC2C(=C(C(=C(C)C=2S1)C)OC(=O)C)C)C)C)C)C

Computed Properties

• Exact Mass: 488.368802
• Monoisotopic Mass: 488.368802
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 34
• Rotatable Bond Count: 14
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.6
• XLogP3: 11.3

Experimental Properties

• Density: 0.957
• Boiling Point: 552.2°Cat760mmHg
• Flash Point: 250°C
• Refractive Index: 1.503